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Compound of Interest

Compound Name: 3-ETHOXYPROPANAL

Cat. No.: B1330410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis of 3-ethoxypropanal, a
valuable building block in organic synthesis, starting from the readily available 3-bromo-1-

propanol. The synthesis involves a two-step process: a Williamson ether synthesis to form the

intermediate 3-ethoxy-1-propanol, followed by a selective oxidation to yield the desired

aldehyde. This document details the experimental protocols for each step, presents relevant

physicochemical data in a structured format, and illustrates the reaction pathway and

experimental workflow.

Physicochemical and Spectroscopic Data
A summary of the key physical and spectroscopic properties of the starting material,

intermediate, and final product is presented in Table 1. This data is crucial for reaction

monitoring and product characterization.

Table 1: Physicochemical and Spectroscopic Data
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Compoun
d

Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Density
(g/mL)

1H NMR
(CDCl3, δ
in ppm)

13C NMR
(CDCl3, δ
in ppm)

3-Bromo-1-

propanol
C₃H₇BrO 138.99 163-166[1] 1.537[1]

3.86 (t,

2H), 3.58

(t, 2H),

2.11 (quint,

2H), 1.85

(s, 1H)

61.2, 33.5,

32.0

3-Ethoxy-

1-propanol
C₅H₁₂O₂ 104.15 160-161[2] 0.904[2]

3.73 (t,

2H), 3.58

(t, 2H),

3.50 (q,

2H), 1.85

(quint, 2H),

1.21 (t, 3H)

69.8, 66.5,

61.8, 32.0,

15.2

3-

Ethoxyprop

anal

C₅H₁₀O₂ 102.13 135-137 0.933

9.80 (t,

1H), 3.70

(t, 2H),

3.49 (q,

2H), 2.75

(dt, 2H),

1.19 (t, 3H)

202.0,

67.2, 66.5,

43.8, 15.1

Note: NMR data is predicted and may vary slightly based on experimental conditions.

Synthetic Pathway
The overall synthesis is a two-step process. The first step is a Williamson ether synthesis,

where the alkoxide of ethanol displaces the bromide from 3-bromo-1-propanol. The resulting 3-

ethoxy-1-propanol is then oxidized to 3-ethoxypropanal using a mild oxidizing agent to

prevent over-oxidation to the carboxylic acid.
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3-Bromo-1-propanol 3-Ethoxy-1-propanol

  Williamson Ether
  Synthesis

(NaH, Ethanol, THF) 3-Ethoxypropanal

  Oxidation
(PCC or Swern)

Step 1: Williamson Ether Synthesis

Step 2: Oxidation

Suspend NaH in THF

Add Ethanol

Form Sodium Ethoxide

Add 3-Bromo-1-propanol

Reflux Reaction Mixture

Quench with NH4Cl

Extract with Diethyl Ether

Dry and Concentrate

Purify by Distillation

3-Ethoxy-1-propanol

Dissolve 3-Ethoxy-1-propanol

Add Oxidizing Agent
(PCC or Swern Reagents)

Stir at Appropriate Temp.

Reaction Workup

Extract with Solvent

Dry and Concentrate

Purify by Distillation

3-Ethoxypropanal
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Bromo-1-propanol | C3H7BrO | CID 12308 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. 1-Propanol, 3-ethoxy- [webbook.nist.gov]

To cite this document: BenchChem. [Synthesis of 3-Ethoxypropanal from 3-Bromo-1-
Propanol: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1330410#synthesis-of-3-ethoxypropanal-from-3-
bromo-1-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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